
Application Notes and Protocols for High-
Precision Measurement of the Rydberg Constant

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: RY

Cat. No.: B15979847

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and

methodologies employed in the high-precision measurement of the Rydberg constant

(ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

𝑅∞ R∞​

). This fundamental physical constant is intrinsically linked to the atomic energy levels of
hydrogen and plays a crucial role in testing the theory of quantum electrodynamics (QED). The
protocols detailed below are intended to guide researchers in understanding and potentially
replicating these high-precision experiments.

Introduction to the Rydberg Constant
The Rydberg constant, named after Swedish physicist Johannes Rydberg, is a fundamental

constant in atomic physics that relates to the electromagnetic spectra of an atom. It first

appeared as an empirical fitting parameter in the Rydberg formula for the hydrogen spectral

series.[1] Later, Niels Bohr demonstrated that its value could be derived from more

fundamental constants within his atomic model.[1] The Rydberg constant is now one of the

most precisely determined physical constants, with a relative standard uncertainty of 1.1×10⁻¹².

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15979847#bc-rfq
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://en.wikipedia.org/wiki/Rydberg_constant
https://en.wikipedia.org/wiki/Rydberg_constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15979847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1] This high precision allows for stringent tests of fundamental physics and constrains the

values of other physical constants it depends on.[1]

The currently accepted value of the Rydberg constant is determined from a combination of

high-precision spectroscopic measurements on different atomic systems, primarily atomic

hydrogen, and detailed theoretical calculations within the framework of QED.[1]

High-Precision Measurement Techniques
The pursuit of an increasingly accurate value for the Rydberg constant has driven significant

advancements in spectroscopic techniques. Early measurements relied on observing the

Balmer series of hydrogen using diffraction grating spectrometers.[2][3][4] However, the

precision of these methods is limited by Doppler broadening, which arises from the thermal

motion of the atoms.[5]

Modern high-precision measurements employ sophisticated techniques to overcome this

limitation and achieve uncertainties of parts per trillion. The key to these advancements lies in

Doppler-free spectroscopy.

Doppler-Free Two-Photon Spectroscopy
A cornerstone of modern high-precision Rydberg constant measurements is Doppler-free two-

photon spectroscopy. In this technique, an atom absorbs two photons from counter-propagating

laser beams of the same frequency. The first-order Doppler shifts from the two photons cancel

each other out, leading to a sharp resonance peak that is not limited by the thermal motion of

the atoms.[5] This method has been instrumental in measuring transitions in atomic hydrogen,

such as the 1S-2S transition, with extraordinary accuracy.[6][7]

Frequency Comb Spectroscopy
The advent of the optical frequency comb has revolutionized precision spectroscopy and

frequency metrology. A frequency comb is a laser source whose spectrum consists of a series

of discrete, equally spaced frequency lines. It acts as a ruler in the frequency domain, allowing

for the direct and highly accurate measurement of optical frequencies. When combined with

Doppler-free spectroscopy, frequency combs enable the precise determination of atomic

transition frequencies, which are then used to calculate the Rydberg constant.[8][9]
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Experimental Protocols
The following sections provide generalized protocols for high-precision measurements of the

Rydberg constant using modern spectroscopic techniques. These protocols are based on the

principles outlined in the cited literature and are intended to be a guide for researchers.

Protocol 1: Doppler-Free Two-Photon Spectroscopy of
the Hydrogen 1S-2S Transition
This protocol describes the measurement of the 1S-2S transition frequency in atomic hydrogen,

a key experiment for determining the Rydberg constant.[6][7]

Objective: To measure the frequency of the 1S-2S two-photon transition in atomic hydrogen

with high precision.

Materials:

Atomic hydrogen source (e.g., a gas discharge tube or a thermal nozzle).

Ultra-stable, narrow-linewidth laser system at 243 nm (for two-photon excitation of the 1S-2S

transition). This is typically a frequency-doubled dye laser or a solid-state laser.

High-finesse optical cavity to enhance the laser power.

Vacuum chamber to house the atomic hydrogen and the interaction region.

Lyman-alpha (121.6 nm) photon detector to detect the decay of the excited 2S state.

Optical frequency comb for absolute frequency measurement of the 243 nm laser.

Data acquisition and analysis system.

Methodology:

Generate Atomic Hydrogen: Produce a beam of atomic hydrogen from the source. This often

involves dissociating molecular hydrogen (H₂) in a discharge.

Laser System Preparation:
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Generate a highly stable and narrow-linewidth laser beam at 243 nm.

Lock the laser frequency to a stable reference, such as a high-finesse optical cavity.

Two-Photon Excitation:

Direct the 243 nm laser beam into the vacuum chamber and through the atomic hydrogen

beam.

Retro-reflect the laser beam back upon itself to create two counter-propagating beams for

Doppler-free excitation.

The atoms are excited from the 1S ground state to the 2S metastable state by the

simultaneous absorption of two 243 nm photons.

Detection of the 2S State:

The 2S state is metastable and does not decay directly to the 1S state.

Apply a small electric field (quenching field) to mix the 2S state with the 2P state, which

rapidly decays to the 1S state, emitting a Lyman-alpha photon.

Detect the emitted Lyman-alpha photons using a suitable detector.

Frequency Measurement:

While scanning the frequency of the 243 nm laser, record the Lyman-alpha fluorescence

signal.

The two-photon resonance will appear as a sharp peak in the fluorescence signal.

Simultaneously, measure the absolute frequency of the 243 nm laser using an optical

frequency comb referenced to a primary frequency standard (e.g., a cesium atomic clock).

Data Analysis:

Fit the resonance peak to a theoretical lineshape model to determine the center frequency

with high precision.
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Correct for systematic effects, such as the AC Stark shift, the second-order Doppler shift,

and the Zeeman shift.

Use the measured 1S-2S transition frequency and the theoretical framework of QED to

determine the Rydberg constant.

Experimental Workflow for Doppler-Free Two-Photon Spectroscopy

Atomic Hydrogen Source

Laser & Frequency Control

Interaction & Detection

Data Analysis
H₂ Dissociator Vacuum Chamber

243 nm Laser Frequency CombFrequency Measurement

Data Acquisition

Two-Photon Excitation Lyman-α Detector

Calculate R∞

Click to download full resolution via product page

Workflow for measuring the Rydberg constant via two-photon spectroscopy.

Data Presentation
The following table summarizes some of the most precise measurements of the Rydberg

constant and the currently recommended value from the Committee on Data for Science and

Technology (CODATA).
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Year
Experimental
Method

Measured
Value of R∞
(m⁻¹)

Uncertainty
(m⁻¹)

Reference

1986

Doppler-free

spectroscopy of

H Balmer-α

10973731.573(3) 0.003 [6]

1989

Doppler-free two-

photon

spectroscopy of

H 2S-nD

10973731.569(6) 0.006 [6]

2018

CODATA

Recommended

Value

10973731.56816

0(12)
0.000012 [10]

2022

CODATA

Recommended

Value

10973731.56815

7(12)
0.000012 [11]

Logical Relationship of Key Concepts in Rydberg Constant Measurement
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Experimental Techniques
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Interrelation of concepts in high-precision Rydberg constant determination.

Conclusion
The high-precision measurement of the Rydberg constant remains a vibrant area of research

at the forefront of fundamental physics. The continuous improvement in experimental

techniques, particularly in laser spectroscopy and frequency metrology, has allowed for

increasingly stringent tests of QED and a more precise determination of fundamental

constants. The protocols and information provided in these application notes offer a glimpse

into the sophisticated methodologies required to perform these landmark experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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